N-methyl-3-[1-[[4-(trifluoromethyl)pyrimidin-2-yl]amino]ethyl]benzenesulfonamide

• IUPAC Name: N-methyl-3-[1-[[4-(trifluoromethyl)pyrimidin-2-yl]amino]ethyl]benzenesulfonamide
• InChI: InChI=1S/C14H15F3N4O2S/c1-9(10-4-3-5-11(8-10)24(22,23)18-2)20-13-19-7-6-12(21-13)14(15,16)17/h3-9,18H,1-2H3,(H,19,20,21)
• InChI Key: SKWURWZCGGOHJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)S(=O)(=O)NC)NC2=NC=CC(=N2)C(F)(F)F
• Molecular Formula: C14H15F3N4O2S
• Molecular Weight: 360.36 g/mol

Description

N-methyl-3-[1-[[4-(trifluoromethyl)pyrimidin-2-yl]amino]ethyl]benzenesulfonamide is a complex organic compound that features a trifluoromethyl group attached to a pyrimidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-3-[1-[[4-(trifluoromethyl)pyrimidin-2-yl]amino]ethyl]benzenesulfonamide typically involves multiple steps. One common method includes the reaction of a trifluoromethyl-substituted pyrimidine with an amine derivative under controlled conditions. The reaction is often facilitated by the use of catalysts and specific solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of automated reactors and continuous flow systems to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

N-methyl-3-[1-[[4-(trifluoromethyl)pyrimidin-2-yl]amino]ethyl]benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced using agents like lithium aluminum hydride or sodium borohydride.

Substitution: This involves the replacement of one functional group with another, typically using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Substitution reagents: Halides, nucleophiles, electrophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or alcohols .

Scientific Research Applications

N-methyl-3-[1-[[4-(trifluoromethyl)pyrimidin-2-yl]amino]ethyl]benzenesulfonamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-methyl-3-[1-[[4-(trifluoromethyl)pyrimidin-2-yl]amino]ethyl]benzenesulfonamide involves its interaction with specific molecular targets. This interaction can modulate various biochemical pathways, leading to its observed effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 4-(trifluoromethyl)benzylamine
• 2-chloro-5-[3,6-dihydro-3-methyl-2,6-dioxo-4-(trifluoromethyl)-1(2H)-pyrimidinyl]-4-fluoro-N-{sulfonyl}benzamide

Uniqueness

N-methyl-3-[1-[[4-(trifluoromethyl)pyrimidin-2-yl]amino]ethyl]benzenesulfonamide is unique due to its specific trifluoromethyl-pyrimidine structure, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .